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Compound of Interest

Compound Name: L-LEUCINE (2-13C; 15N)
Cat. No.: B1580037
Get Quote
\ J

Executive Summary & Safety Profile

L-Leucine (2-13C; 15N) is a stable isotope-labeled amino acid widely used in quantitative
proteomics (SILAC), metabolic flux analysis, and NMR spectroscopy.

Critical Distinction: Unlike

Cor

H labeled compounds, this material is NON-RADIOACTIVE. It contains stable isotopes (
C and

N) which are naturally occurring, albeit enriched.

From a regulatory standpoint (EPA/RCRA), the chemical toxicity of the labeled compound is
identical to natural L-Leucine. However, due to its high financial value and potential for
confusion with radioactive inventory, strict segregation and clear labeling protocols are
required.

Chemical Safety Snapshot
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Property Specification
L-Leucine (
Chemical Name C,
N)
CAS Number (Unlabeled) 61-90-5

Varies by specific enrichment pattern (e.g.,

CAS Number (Labeled) 59935-31-8 for

N)

RCRA Status Not Listed (Non-Hazardous)

Not classified as hazardous.[1][2][3][4] May

Hazards (GHS)
cause mild eye/respiratory irritation as dust.

Radioactivity NONE (Stable Isotope)

High Value (~
Cost Implication
2,000/g). Prevent accidental disposal.

Waste Classification Strategy (Decision Logic)

Effective disposal depends entirely on the matrix in which the L-Leucine is dissolved. The
amino acid itself is benign; the solvent or biological medium usually dictates the waste stream.

Waste Stream Segregation Logic

The following diagram illustrates the decision-making process for segregating L-Leucine waste
streams to ensure compliance and cost-efficiency.
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Waste Containing
L-Leucine (2-13C; 15N)

Identify Matrix/Solvent

In Culture

Biological Media? Organic Solvents?
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STREAM C: STREAM D:
Chemical Hazardous Waste Aqueous/Sewer Disposal
(Flammable/Toxic) (Check Local POTW Rules)

STREAM A: STREAM B:
Non-Hazardous Solid Waste Biohazard Waste
(Label: Stable Isotope) (Autoclave/Incinerate)

Click to download full resolution via product page

Figure 1: Decision tree for segregating L-Leucine (2-13C; 15N) waste based on matrix
composition.

Detailed Disposal Protocols
Protocol A: Solid Waste (Expired or Spilled Stock)

Context: You have a vial of expensive isotope powder that has been contaminated or expired.
Risk:[5][6] Low toxicity, but high risk of "unknown white powder" panic if unlabeled.

¢ Verification: Confirm the material is not mixed with hazardous oxidizers or reactive metals.
» Container: Place the original vial inside a secondary clear polyethylene bag.

» Labeling: Apply a label explicitly stating:
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"NON-HAZARDOUS. Stable Isotope Labeled Amino Acid. NON-RADIOACTIVE."

e Disposal:

o Preferred: Submit to your facility's Chemical Waste Management team as "Non-Regulated
Chemical Waste." This ensures a paper trail.

o Alternative: If local regulations permit (e.g., non-RCRA solids), it may be disposed of in
standard trash, but only after defacing the original manufacturer label to prevent inventory

confusion.

Protocol B: LC-MS Effluent (Mixed Organic Waste)

Context: Waste generated from proteomics workflows (e.g., peptide digests dissolved in
Acetonitrile/Water/Formic Acid). Risk:[5][6] Flammability (due to Acetonitrile/Methanol).

Segregation: Do not pour down the drain. The organic solvent content triggers RCRA

regulation.
e Collection: Collect in a designated "Flammable Solvents" carboy (HDPE or Glass).

o Compatibility Check: Ensure the waste stream does not contain oxidizers (e.g., nitric acid)

which react with organic solvents.
e Labeling:

o List major constituents: "Acetonitrile (50%), Water (49%), Formic Acid (1%), Trace L-
Leucine (13C, 15N)."

o Mark hazards: "Flammable," "Irritant.”

e Disposal: Hand over to EHS for incineration.
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Protocol C: Biological Waste (Cell Culture Media)

Context: SILAC media containing labeled Leucine used for cell growth. Risk:[5][6] Biohazard
(potentially infectious agents).[7]

o Deactivation:

o Liquid Media: Add bleach (sodium hypochlorite) to a final concentration of 10% and let
stand for 30 minutes.

o Solid/Plasticware: Collect in biohazard bags.[7]
e Disposal:

o Liquids: After bleaching, the solution can typically be flushed down the sanitary sewer with
copious water (verify with local EHS).

o Solids: Autoclave at 121°C for 30+ minutes or incinerate via a medical waste contractor.

Regulatory & Compliance Notes
RCRA (Resource Conservation and Recovery Act)

L-Leucine is not listed on the EPA's P-list (acutely toxic) or U-list (toxic) of hazardous wastes
[1]. It does not exhibit characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP) in its
pure form.

Sewer Disposal (The "Dilution” Rule)

While amino acids are nutrients and technically biodegradable:

» Best Practice: Avoid sewer disposal of laboratory chemicals to prevent "dilution as a solution"
violations.

o Exception: Trace amounts in aqueous buffers (e.g., <1% concentration in PBS) are generally
acceptable for sewer discharge IF the pH is between 5.5 and 10.0 and no other regulated
pollutants are present [2].

Inventory Control (The "Phantom" Isotope)

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pim-resources.coleparmer.com/sds/60733.pdf
https://www.mn.uio.no/kjemi/english/about/hse/documents-and-templates/laboratory-chemical-waste-flow-chart.pdf
https://research.uga.edu/docs/units/biosafety/Biohazard-Waste-Disposal-Flow-Chart.pdf
https://research.uga.edu/docs/units/biosafety/Biohazard-Waste-Disposal-Flow-Chart.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

A common audit finding occurs when 13C/15N compounds are logged into a "Radioactive
Materials" inventory by mistake.

o Action: Verify your chemical inventory software tags this item as "Stable Isotope” and NOT
"Radioisotope.”

» Audit Trail: Maintain usage logs. Due to the high cost, "disposal” often looks like "theft" to an
auditor if the mass balance doesn't add up. Document accidental spills.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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I-leucine-2-13c-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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